Cas no 1807299-12-2 (3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride)

• Product Name: 3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride
• CAS No: 1807299-12-2
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5009674
• Update Time: 2025-05-23

3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-6-3-4-8(15(10,13)14)9(11)7(6)5-12/h3-4H,2H2,1H3
• InChI Key： LTIAAVNWNSNYMT-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CC=1S(=O)(=O)Cl)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride

3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride

3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride (CAS No. 1807299-12-2) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is characterized by its benzenesulfonyl chloride backbone, which is substituted with a cyano group at the 3-position, an ethyl group at the 4-position, and an iodine atom at the 2-position. The combination of these substituents imparts unique chemical properties, making it a valuable molecule in various research and industrial applications.

The benzenesulfonyl chloride moiety is a well-known reactive group, often used in organic synthesis as an electrophilic reagent. The presence of the cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Similarly, the ethyl group adds steric bulk and can modulate the molecule's physical properties, such as solubility and melting point. The iodine atom, being a halogen with high electronegativity, further enhances the molecule's reactivity and can serve as a leaving group in certain reactions.

Recent studies have highlighted the potential of 3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride in drug discovery and materials science. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. For instance, its ability to act as a sulfonylating agent has been leveraged in the development of novel kinase inhibitors, which are critical in anticancer therapies.

In addition to its role in pharmaceuticals, this compound has found applications in polymer chemistry. The benzenesulfonyl chloride group can be used to functionalize polymers, enhancing their mechanical and thermal properties. This makes it a promising candidate for advanced materials development, such as high-performance polymers for aerospace or electronics industries.

The synthesis of 3-Cyano-4-ethyl-2-iodobenzenesulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Key steps include nucleophilic substitution reactions to introduce the cyano and ethyl groups, followed by iodination and sulfonylation. Optimization of reaction conditions is crucial to ensure high yields and purity.

From an environmental perspective, understanding the fate and transport of this compound is essential for its safe handling and disposal. Studies have shown that under certain conditions, it undergoes hydrolysis to form less reactive byproducts, which are more environmentally benign.

In conclusion, 3-Cyano-4-Ethyl-2-IodoBenzenesulfonyl Chloride (CAS No. 180729912) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and polymer chemistry. As research continues to uncover new uses for this molecule, it is poised to play an increasingly important role in advancing modern science and technology.